Cas no 1804883-10-0 (4,5-Dichloro-2-(difluoromethoxy)benzotrifluoride)

4,5-Dichloro-2-(difluoromethoxy)benzotrifluoride structure
1804883-10-0 structure
Product name:4,5-Dichloro-2-(difluoromethoxy)benzotrifluoride
CAS No:1804883-10-0
MF:C8H3Cl2F5O
MW:281.006838083267
CID:4706417

4,5-Dichloro-2-(difluoromethoxy)benzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dichloro-2-(difluoromethoxy)benzotrifluoride
    • Inchi: 1S/C8H3Cl2F5O/c9-4-1-3(8(13,14)15)6(2-5(4)10)16-7(11)12/h1-2,7H
    • InChI Key: KFLBUZPKKRBZCT-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=C(C(F)(F)F)C=1)OC(F)F)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Topological Polar Surface Area: 9.2

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